1alpha,3alpha,4beta-p-Menthane-3,8-diol
Overview
Description
1alpha,3alpha,4beta-p-menthane-3,8-diol is a 1r,3c,4t-p-menthane-3,8-diol. It is an enantiomer of a 1beta,3beta,4alpha-p-menthane-3,8-diol.
Scientific Research Applications
Allelopathic Effects of p-Menthane-3,8-diols
The allelopathic effects of p-menthane-3,8-diols in Eucalyptus citriodora have been studied, focusing on their relationship with the plant's age. These diols show germination and growth inhibitory activities against several higher plants, suggesting their potential role in plant competition and environmental interactions (Nishimura, Nakamura, & Mizutani, 1984).
Molecular Dynamics and Quantum Mechanics in Analyzing p-Menthane-3,9-diols
A study combined molecular dynamics simulations and quantum mechanical calculations to analyze the NMR chemical shifts of (1R,3S,4S,8S)-p-menthane-3,9-diol. This research highlights the compound's structural properties and solvent effects, contributing to a deeper understanding of its molecular behavior (Casanovas et al., 2001).
Repellent Activities Against Anopheles gambiae
The repellent activities of stereoisomers of p-menthane-3,8-diol against the mosquito Anopheles gambiae have been investigated. This study found that all stereoisomers were equally effective as repellents, suggesting the potential use of these compounds in mosquito control (Barasa, Ndiege, Lwande, & Hassanali, 2002).
Synthesis and Biological Activity
The synthesis of various analogs of 1alpha,25-dihydroxycholecalciferol, including those with structural similarities to p-menthane-3,8-diols, has been explored. These studies focus on the preparation and biological assessment of these compounds, contributing to the understanding of their potential therapeutic applications (Lam et al., 1975).
Synthesis from Citronellal
Research has been conducted on the synthesis of p-menthane-3,8-diols from citronellal, presenting an environmentally friendly method that uses natural citronellal oil. This process could have implications for the sustainable production of these compounds (Cheng et al., 2009).
Molecular Dynamics Simulations
The amphiphilic properties of p-menthan-3,9-diols have been investigated using molecular dynamics simulations. This research provides insights into the conformational properties of these compounds and their potential applications in various fields (Namba, León, D. Silva, & Alemán, 2001).
properties
Product Name |
1alpha,3alpha,4beta-p-Menthane-3,8-diol |
|---|---|
Molecular Formula |
C10H20O2 |
Molecular Weight |
172.26 g/mol |
IUPAC Name |
(1S,2S,5S)-2-(2-hydroxypropan-2-yl)-5-methylcyclohexan-1-ol |
InChI |
InChI=1S/C10H20O2/c1-7-4-5-8(9(11)6-7)10(2,3)12/h7-9,11-12H,4-6H2,1-3H3/t7-,8-,9-/m0/s1 |
InChI Key |
LMXFTMYMHGYJEI-CIUDSAMLSA-N |
Isomeric SMILES |
C[C@H]1CC[C@@H]([C@H](C1)O)C(C)(C)O |
SMILES |
CC1CCC(C(C1)O)C(C)(C)O |
Canonical SMILES |
CC1CCC(C(C1)O)C(C)(C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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